Cas no 1261773-69-6 (2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)

• Product Name: 2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
• CAS No: 1261773-69-6
• MF: C₁₅H₁₀F₃NO₄
• MW: 325.239414691925
• CID: 4790712
• Update Time: 2023-08-17

2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C15H10F3NO4/c1-23-14(20)10-4-7-12(13(8-10)19(21)22)9-2-5-11(6-3-9)15(16,17)18/h2-8H,1H3
• InChI Key： OKTIPBONMYWYEH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 441
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1